Cas no 295361-20-5 (N-2-(4-Butoxyphenoxy)ethylacetamide)

N-2-(4-Butoxyphenoxy)ethylacetamide is a synthetic organic compound characterized by its acetamide functional group linked to a butoxyphenoxyethyl moiety. This structure imparts unique physicochemical properties, making it valuable in specialized chemical applications, such as intermediates in pharmaceutical or agrochemical synthesis. Its ether and amide functionalities contribute to solubility in organic solvents and potential reactivity in amidation or etherification processes. The butoxy group enhances lipophilicity, which may be advantageous in formulations requiring controlled release or membrane permeability. The compound’s stability under standard conditions and well-defined molecular architecture ensure reproducibility in research and industrial settings. Further studies may explore its utility in bioactive molecule development.

N-2-(4-Butoxyphenoxy)ethylacetamide structure

295361-20-5 structure

Product Name:N-2-(4-Butoxyphenoxy)ethylacetamide

CAS No:295361-20-5

MF:C₁₄H₂₁NO₃

MW:251.321444272995

CID:3053887

PubChem ID:3934795

Update Time:2025-10-31

N-2-(4-Butoxyphenoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

- N-(2-(4-Butoxyphenoxy)ethyl)acetamide
- SR-01000401975-1
- H34805
- AG-205/04587029
- LS-08230
- acetamide, N-[2-(4-butoxyphenoxy)ethyl]-
- CS-0323765
- N-[2-(4-butoxyphenoxy)ethyl]acetamide
- SR-01000401975
- N-(2-(4-BUTOXY-PHENOXY)-ETHYL)-ACETAMIDE
- MFCD00685565
- AKOS003306584
- ALBB-024819
- 295361-20-5
- N-2-(4-Butoxyphenoxy)ethylacetamide
- Inchi： 1S/C14H21NO3/c1-3-4-10-17-13-5-7-14(8-6-13)18-11-9-15-12(2)16/h5-8H,3-4,9-11H2,1-2H3,(H,15,16)
- InChI Key： DPHPEJLWUZOJBY-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)OCCNC(C)=O)CCCC

Computed Properties

Exact Mass: 251.15214353Da
Monoisotopic Mass: 251.15214353Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 47.6Å²

N-2-(4-Butoxyphenoxy)ethylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N131105-500mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5		500mg	$ 235.00	2022-06-03
TRC	N131105-1000mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5		1g	$ 390.00	2022-06-03
TRC	N131105-2000mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5		2g	$ 615.00	2022-06-03
A2B Chem LLC	AJ08632-10mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	95%	10mg	$225.00	2024-04-20
A2B Chem LLC	AJ08632-20mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	95%	20mg	$237.00	2024-04-20
A2B Chem LLC	AJ08632-50mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	95%	50mg	$268.00	2024-04-20
A2B Chem LLC	AJ08632-100mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	95%	100mg	$298.00	2024-04-20
A2B Chem LLC	AJ08632-500mg	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AJ08632-1g	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	>95%	1g	$439.00	2024-04-20
A2B Chem LLC	AJ08632-5g	N-[2-(4-Butoxyphenoxy)ethyl]acetamide	295361-20-5	>95%	5g	$787.00	2024-04-20

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Additional information on N-2-(4-Butoxyphenoxy)ethylacetamide

N-2-(4-Butoxyphenoxy)ethylacetamide: A Comprehensive Overview

The compound N-2-(4-Butoxyphenoxy)ethylacetamide (CAS No. 295361-20-5) is a significant molecule in the field of organic chemistry, particularly in the development of bioactive compounds with potential applications in pharmaceuticals and agrochemicals. This compound has garnered attention due to its unique structure and promising biological activities, as evidenced by recent research studies.

N-2-(4-Butoxyphenoxy)ethylacetamide is characterized by its ether linkage and acetyl group, which contribute to its stability and bioavailability. The molecule's structure, comprising a phenoxy group substituted with a butoxy moiety, plays a crucial role in its pharmacokinetic properties. Recent studies have highlighted its potential as a lead compound for the development of novel drugs targeting specific biological pathways.

One of the most notable aspects of N-2-(4-Butoxyphenoxy)ethylacetamide is its ability to modulate enzyme activity, particularly in the context of kinase inhibitors. Researchers have demonstrated that this compound exhibits selective inhibition against certain kinases, making it a valuable tool in drug discovery efforts aimed at treating diseases such as cancer and inflammatory disorders.

Moreover, N-2-(4-Butoxyphenoxy)ethylacetamide has been explored for its potential in agricultural applications. Its ability to act as a plant growth regulator has been documented in several studies, where it was shown to enhance crop yield under stress conditions such as drought or salinity. This dual applicability underscores the versatility of this compound in both medical and agricultural sectors.

The synthesis of N-2-(4-Butoxyphenoxy)ethylacetamide involves a multi-step process that includes nucleophilic substitution and acetylation reactions. Recent advancements in synthetic methodology have enabled the efficient production of this compound with high purity, ensuring its suitability for large-scale applications.

In terms of biological evaluation, N-2-(4-Butoxyphenoxy)ethylacetamide has been subjected to extensive in vitro and in vivo testing. These studies have revealed its favorable pharmacokinetic profile, including good absorption and moderate clearance rates, which are essential attributes for drug candidates.

Looking ahead, the continued exploration of N-2-(4-Butoxyphenoxy)ethylacetamide is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to investigate its efficacy in preclinical models of various diseases.

In conclusion, N-2-(4-Butoxyphenoxy)ethylacetamide (CAS No. 295361-20-5) stands out as a promising compound with diverse applications across multiple fields. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a key player in the ongoing quest for innovative therapeutic and agricultural solutions.